Cas no 885588-24-9 (4-Pyridinecarboxamide,3-[(2-chloro-4-iodophenyl)amino]-N-[(2R)-2,3-dihydroxypropoxy]-)

• Product Name: 4-Pyridinecarboxamide,3-[(2-chloro-4-iodophenyl)amino]-N-[(2R)-2,3-dihydroxypropoxy]-
• CAS No: 885588-24-9
• MF: C₁₅H₁₅ClIN₃O₄
• MW: 463.654774904251
• CID: 1928419
• PubChem ID: 57649653
• Update Time: 2025-04-21

4-Pyridinecarboxamide,3-[(2-chloro-4-iodophenyl)amino]-N-[(2R)-2,3-dihydroxypropoxy]- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxamide,3-[(2-chloro-4-iodophenyl)amino]-N-[(2R)-2,3-dihydroxypropoxy]-
• GLXC-25256
• SCHEMBL2024153
• 885588-24-9
• 3-[(2-chloro-4-iodophenyl)amino]-N-{[(2R) -2,3-dihydroxypropyl]oxy}isonicotinamide
• 3-[(2-chloro-4-iodophenyl)amino]-N-{[(2R)-2,3-dihydroxypropyl]oxy}isonicotinamide
• (R)-3-((2-Chloro-4-iodophenyl)amino)-N-(2,3-dihydroxypropoxy)isonicotinamide
• TUECDDVKGNWHBN-SNVBAGLBSA-N

• Inchi： 1S/C15H15ClIN3O4/c16-12-5-9(17)1-2-13(12)19-14-6-18-4-3-11(14)15(23)20-24-8-10(22)7-21/h1-6,10,19,21-22H,7-8H2,(H,20,23)/t10-/m1/s1
• InChI Key： TUECDDVKGNWHBN-SNVBAGLBSA-N
• SMILES： IC1C=CC(=C(C=1)Cl)NC1C=NC=CC=1C(NOC[C@@H](CO)O)=O

Computed Properties

• Exact Mass: 462.97958Da
• Monoisotopic Mass: 462.97958Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 104Ų